Cas no 250214-37-0 (Benzenepropanol, 5-broMo-g-phenyl-2-(phenylMethoxy)-, 4-Methylbenzenesulfonate (9CI))

Benzenepropanol, 5-broMo-g-phenyl-2-(phenylMethoxy)-, 4-Methylbenzenesulfonate (9CI) structure
250214-37-0 structure
Product Name:Benzenepropanol, 5-broMo-g-phenyl-2-(phenylMethoxy)-, 4-Methylbenzenesulfonate (9CI)
CAS No:250214-37-0
MF:C29H27BrO4S
MW:551.49128651619
CID:831230
PubChem ID:53952364
Update Time:2025-11-01

Benzenepropanol, 5-broMo-g-phenyl-2-(phenylMethoxy)-, 4-Methylbenzenesulfonate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanol, 5-broMo-g-phenyl-2-(phenylMethoxy)-, 4-Methylbenzenesulfonate (9CI)
    • 3-[2-(Benzyloxy)-5-bromophenyl]-3-phenylpropyl 4-methylbenzenesul fonate
    • 3-(2-(Benzyloxy)-5-bromophenyl)-3-phenylpropyl 4-methylbenzenesulfonate
    • AKOS027324671
    • Benzenepropanol,5-bromo-g-phenyl-2-(phenylmethoxy)-,4-methylbenzenesulfonate
    • CS-14108
    • 250214-37-0
    • (+/-)-toluene-4-sulphonic acid 3-(2-benzyloxy-5-bromophenyl)-3-phenylpropyl ester
    • SCHEMBL1353022
    • JFHVYJSOKBSYRX-UHFFFAOYSA-N
    • 3-(2-(Benzyloxy)-5-bromophenyl)-3-phenylpropyl4-methylbenzenesulfonate
    • CS-B0081
    • (+/-) toluene-4-sulphonic acid 3-(2-benzyloxy-5-bromophenyl)-3-phenylpropyl ester
    • Toluene-4-sulphonic acid-3-(2-benzyloxy-5-bromophenyl)-3-phenylpropyl ester
    • Inchi: 1S/C29H27BrO4S/c1-22-12-15-26(16-13-22)35(31,32)34-19-18-27(24-10-6-3-7-11-24)28-20-25(30)14-17-29(28)33-21-23-8-4-2-5-9-23/h2-17,20,27H,18-19,21H2,1H3
    • InChI Key: JFHVYJSOKBSYRX-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1)C(C1C=CC=CC=1)CCOS(C1C=CC(C)=CC=1)(=O)=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 550.08134g/mol
  • Monoisotopic Mass: 550.08134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 703
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 61Ų

Benzenepropanol, 5-broMo-g-phenyl-2-(phenylMethoxy)-, 4-Methylbenzenesulfonate (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A955997-1g
3-(2-(Benzyloxy)-5-bromophenyl)-3-phenylpropyl 4-methylbenzenesulfonate
250214-37-0 95+%
1g
$3165.0 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1058270-100mg
3-(2-(Benzyloxy)-5-bromophenyl)-3-phenylpropyl 4-methylbenzenesulfonate
250214-37-0 98%
100mg
¥4633.00 2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1058270-250mg
3-(2-(Benzyloxy)-5-bromophenyl)-3-phenylpropyl 4-methylbenzenesulfonate
250214-37-0 98%
250mg
¥7722.00 2023-11-21

Additional information on Benzenepropanol, 5-broMo-g-phenyl-2-(phenylMethoxy)-, 4-Methylbenzenesulfonate (9CI)

Benzenepropanol, 5-bromo-g-phenyl-2-(phenylMethoxy)-, 4-Methylbenzenesulfonate (9CI) and Its Significance in Modern Chemical Research

The compound with the CAS number 250214-37-0 is a sophisticated organic molecule known as Benzenepropanol, 5-bromo-g-phenyl-2-(phenylMethoxy)-, 4-Methylbenzenesulfonate (9CI). This intricate structure has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential applications. The presence of multiple functional groups, including a bromo substituent, a phenylMethoxy moiety, and a methylbenzenesulfonate group, makes this compound a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in drug discovery.

In recent years, the development of novel pharmaceutical agents has been heavily reliant on the synthesis of complex organic molecules. The compound Benzenepropanol, 5-bromo-g-phenyl-2-(phenylMethoxy)-, 4-Methylbenzenesulfonate (9CI) exemplifies the importance of structurally diverse compounds in this endeavor. The bromo group and the phenylMethoxy substituents contribute to its reactivity, making it a valuable building block for the synthesis of more complex molecules. Additionally, the methylbenzenesulfonate group enhances its solubility in polar solvents, facilitating its use in various biochemical assays.

The significance of this compound is further underscored by its potential applications in medicinal chemistry. Researchers have been exploring its utility as a precursor in the synthesis of bioactive molecules that target specific biological pathways. For instance, the bromo group can be readily modified through cross-coupling reactions to introduce additional functional groups, thereby expanding its synthetic utility. This flexibility has made it a popular choice for chemists working on the development of novel therapeutic agents.

Recent studies have highlighted the role of halogenated aromatic compounds in drug discovery. The presence of a bromo substituent in Benzenepropanol, 5-bromo-g-phenyl-2-(phenylMethoxy)-, 4-Methylbenzenesulfonate (9CI) makes it an attractive candidate for such applications. Halogenated aromatics are known to exhibit potent biological activity and have been incorporated into numerous FDA-approved drugs. The ability to modify these halogen atoms through transition metal-catalyzed reactions has opened up new avenues for drug design.

The phenylMethoxy group in this compound also plays a crucial role in its biological activity. This moiety is commonly found in many pharmacologically active molecules and is known to enhance binding affinity to biological targets. The combination of the bromo group and the phenylMethoxy substituent makes this compound a promising scaffold for the development of novel drugs with improved efficacy and selectivity.

In addition to its synthetic utility, Benzenepropanol, 5-bromo-g-phenyl-2-(phenylMethoxy)-, 4-Methylbenzenesulfonate (9CI) has shown potential in various biochemical assays. Its solubility profile and stability under different conditions make it an ideal candidate for high-throughput screening (HTS) campaigns. HTS is a critical tool in modern drug discovery that allows researchers to rapidly screen large libraries of compounds for their biological activity. The ease with which this compound can be synthesized and purified makes it an attractive option for HTS platforms.

The methylbenzenesulfonate group contributes to the overall stability of the molecule, ensuring that it remains intact under various reaction conditions. This stability is particularly important in multi-step synthetic routes where intermediates are often exposed to harsh reagents and temperatures. The ability of this compound to withstand such conditions without degradation makes it a reliable choice for researchers working on complex synthetic transformations.

The growing interest in halogenated aromatic compounds has led to several innovative synthetic methodologies being developed. These methodologies have enabled chemists to access novel derivatives of compounds like Benzenepropanol, 5-bromo-g-phenyl-2-(phenylMethoxy)-, 4-Methylbenzenesulfonate (9CI) with enhanced biological activity. For instance, palladium-catalyzed cross-coupling reactions have been widely used to introduce new functional groups at specific positions within the molecule. These reactions have opened up new possibilities for drug design and have led to the discovery of several potent therapeutic agents.

The potential applications of this compound extend beyond pharmaceuticals. It has also shown promise in materials science and nanotechnology due to its unique chemical properties. For example, halogenated aromatic compounds can be used as precursors for the synthesis of organic semiconductors and liquid crystals. These materials are essential components in various electronic devices and have found applications in displays, solar cells, and sensors.

In conclusion, Benzenepropanol, 5-bromo-g-phenyl-2-(phenylMethoxy)-, 4-Methylbenzenesulfonate (9CI) is a multifaceted compound with significant potential in both chemical research and industrial applications. Its unique structure and functional groups make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in drug discovery. The growing interest in halogenated aromatic compounds underscores their importance as building blocks for novel therapeutic agents and advanced materials.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd